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Compound of Interest

Compound Name: Flubi-2

Cat. No.: B12406869 Get Quote

These application notes provide detailed protocols and guidelines for the safe and effective

handling and use of Flubi-2, the hydrolyzed product of the fluorogenic probe Flubida-2. These

procedures are intended for researchers, scientists, and drug development professionals

working in a laboratory setting.

Introduction
Flubi-2 is the fluorescent, hydrolyzed form of Flubida-2, a site-directed fluorogenic probe.[1]

Flubida-2, a conjugate of biotin and fluorescein diacetate, is non-fluorescent until it enters cells

and is hydrolyzed by intracellular esterases to form Flubi-2.[1] This property allows for the

targeted measurement of intracellular pH in compartments where avidin-fusion proteins are

located.[1] Flubi-2 itself can also be used as a standard for calibration in fluorescence-based

pH measurements or be microinjected directly into cells.[1]
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Product Name Flubi-2

Appearance Solid

Molecular Formula C27H24N2O5

Molecular Weight 456.49 g/mol

Excitation Wavelength (λex) 490 nm

Emission Wavelength (λem) 515 nm

Application
pH-sensitive fluorescent indicator, calibration

standard

Storage and Handling
Proper storage and handling are crucial to maintain the integrity and performance of Flubi-2.

Parameter Recommendation

Storage Temperature -20°C

Light Sensitivity Protect from light.[1]

Moisture Sensitivity Store in a desiccated environment.

Shelf Life
At least one year from the date of receipt when

stored as recommended.[1]

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including laboratory coat, safety

glasses, and gloves.

Handle in a well-ventilated area or in a chemical fume hood.

Avoid direct contact with skin and eyes.

Avoid inhalation of dust or aerosols.
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For detailed safety information, refer to the Safety Data Sheet (SDS).

Experimental Protocols
Preparation of Stock Solutions
Materials:

Flubi-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Protocol:

Allow the Flubi-2 vial to warm to room temperature before opening to prevent moisture

condensation.

Prepare a stock solution of Flubi-2 by dissolving the powder in anhydrous DMSO to a final

concentration of 1-10 mM.

Vortex briefly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid

repeated freeze-thaw cycles.

In Vitro pH Calibration Curve
This protocol describes how to generate a pH calibration curve for Flubi-2 using a fluorescence

plate reader.

Materials:

Flubi-2 stock solution

A series of pH calibration buffers (e.g., ranging from pH 4.0 to 8.0)

96-well black, clear-bottom microplate

Fluorescence microplate reader
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Protocol:

Prepare working solutions of Flubi-2 by diluting the stock solution in each of the pH

calibration buffers to a final concentration of 1-10 µM.

Add 100 µL of each working solution to the wells of the 96-well plate.

Incubate the plate at room temperature for 15 minutes, protected from light.

Measure the fluorescence intensity at an excitation wavelength of 490 nm and an emission

wavelength of 515 nm.

Plot the fluorescence intensity as a function of pH to generate the calibration curve.

Intracellular pH Measurement using Flubida-2
This protocol details the use of the precursor, Flubida-2, for intracellular pH measurement in

live cells.

Materials:

Flubida-2

Cells expressing an avidin-fusion protein

Cell culture medium

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

Fluorescence microscope or flow cytometer

Protocol:

Seed the cells on an appropriate culture vessel (e.g., glass-bottom dish for microscopy).

Prepare a loading buffer by diluting the Flubida-2 stock solution in HBSS to a final

concentration of 1-5 µM.

Remove the cell culture medium and wash the cells once with HBSS.
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Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C.

Wash the cells twice with HBSS to remove excess probe.

Image the cells using a fluorescence microscope with appropriate filters for fluorescein

(FITC) or analyze by flow cytometry.

The intracellular fluorescence intensity of the resulting Flubi-2 can be correlated with

intracellular pH using a calibration curve.

Data Presentation
Parameter Value Reference

Optimal Excitation Wavelength 490 nm Biotium

Optimal Emission Wavelength 515 nm Biotium

Typical Stock Solution

Concentration
1-10 mM in DMSO General Practice

Typical Working Concentration 1-10 µM General Practice

Typical Cell Loading Time 30-60 minutes General Practice

Visualizations
Caption: Workflow for using Flubida-2 to measure intracellular pH.

Caption: A representative signaling pathway that can alter intracellular pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Flubi-2 Handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406869#standard-operating-procedure-for-flubi-2-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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